Cas no 1330763-29-5 (3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1330763-29-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD20230540
• CID: 4584278
• PubChem ID: 71306096
• Update Time: 2025-11-02

3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-AMINO-ETHYL)-3-HYDROXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl 3-(2-aminoethyl)-3-hydroxyazetidine-1-carboxylate
• SB51481
• AM805872
• AKOS017581155
• EN300-268791
• 1330763-29-5
• CS-0036434
• tert-Butyl3-(2-aminoethyl)-3-hydroxyazetidine-1-carboxylate
• AS-39757
• MFCD20230540
• 1-Boc-3-(2-amino-ethyl)-3-hydroxy-azetidine
• SCHEMBL22233695
• 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD20230540
• Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-6-10(14,7-12)4-5-11/h14H,4-7,11H2,1-3H3
• InChI Key： QSXRCDIVJJJTIH-UHFFFAOYSA-N
• SMILES： OC1(CCN)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester

3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1330763-29-5): A Comprehensive Overview

The compound 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1330763-29-5) is a specialized chemical intermediate with significant potential in pharmaceutical and biochemical research. This molecule, often referred to as a tert-butyl ester derivative, is gaining attention due to its unique structural features and versatile applications. Researchers and industry professionals are increasingly interested in its role as a building block for drug discovery and its potential in peptide synthesis.

Structurally, 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester combines an azetidine ring with a hydroxy group and a tert-butyl ester moiety, making it particularly valuable for modifying peptide backbones. The presence of the aminoethyl group enhances its reactivity, allowing for further functionalization in synthetic pathways. This compound is frequently discussed in scientific literature for its potential to improve drug bioavailability and metabolic stability, which are critical factors in modern pharmaceutical development.

One of the most compelling aspects of CAS No. 1330763-29-5 is its application in protease inhibitor design. With the growing demand for targeted therapies, especially in areas like oncology and infectious diseases, this compound serves as a key intermediate for developing novel inhibitors. Recent studies have explored its utility in creating small molecule therapeutics with enhanced selectivity and reduced side effects. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for researchers working on peptide-based drugs.

The synthesis and characterization of 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester involve advanced techniques such as NMR spectroscopy and mass spectrometry to ensure high purity and consistency. Quality control is paramount, as even minor impurities can affect downstream applications. Suppliers and manufacturers emphasize GMP-compliant production to meet the stringent requirements of pharmaceutical clients. The compound is typically available as a white to off-white crystalline powder, with solubility profiles that facilitate its use in various organic reactions.

Market trends indicate a rising demand for specialty chemicals like CAS No. 1330763-29-5, driven by advancements in bioconjugation techniques and drug delivery systems. The pharmaceutical industry's shift toward personalized medicine has further amplified the need for high-quality intermediates that enable precise molecular modifications. As a result, this compound is increasingly featured in patent applications and research collaborations focused on next-generation therapeutics.

From an SEO perspective, queries related to 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester synthesis, CAS 1330763-29-5 suppliers, and azetidine derivatives in drug discovery are trending among researchers and procurement specialists. Addressing these search intents, this article highlights the compound's role in addressing challenges like peptide stability and oral drug formulation. By integrating these keywords naturally, the content aligns with both user interests and search engine algorithms.

In conclusion, 3-(2-Aminoethyl)-3-hydroxy-azetidine-1-carboxylic Acid tert-Butyl Ester represents a critical tool in modern medicinal chemistry. Its unique properties and broad applicability make it indispensable for developing innovative therapies. As research continues to uncover new uses for this compound, its importance in the life sciences sector is expected to grow, solidifying its position as a cornerstone of pharmaceutical innovation.